2-(3,5-dimethylisoxazol-4-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C17H21N7O2/c1-11-13(12(2)26-22-11)9-17(25)18-10-16-20-19-14-5-6-15(21-24(14)16)23-7-3-4-8-23/h5-6H,3-4,7-10H2,1-2H3,(H,18,25)
• InChI Key: FGAQBZRMYUXVLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2=NN=C3N2N=C(C=C3)N4CCCC4
• Molecular Formula: C17H21N7O2
• Molecular Weight: 355.4 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H21N7O2 and its molecular weight is 355.402. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Heterocyclic compounds, including those incorporating elements of the specified compound's structure, have been synthesized and assessed for various biological activities. For instance, compounds have been developed with insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis, showing the potential for agricultural applications (Fadda et al., 2017). Similarly, another study focused on the synthesis of novel pyridine and fused pyridine derivatives, which were screened for antimicrobial and antioxidant activities, indicating their potential in pharmaceutical research (Flefel et al., 2018).

Heterocyclic Chemistry and Drug Discovery

The structural complexity of heterocyclic compounds, akin to the specified molecule, lends itself to exploration in drug discovery and development. Research on fused heterocyclic 1,2,4-triazoles, for example, highlights a broad interest in these structures due to their varied biological properties, underscoring the potential for developing new therapeutics (Karpina et al., 2019).

Antimicrobial and Antioxidant Applications

The antimicrobial and antioxidant activities of newly synthesized heterocycles incorporating pyrazolopyridine moieties were evaluated, indicating the relevance of such compounds in addressing microbial resistance and oxidative stress (Abu-Melha, 2013). This research path is crucial for the development of new agents in the fight against infectious diseases and conditions related to oxidative damage.